Fumonisin FP3

Specification

• CAS No.: 182063-60-1
• Molecular Formula: C39H62NO15+
• Molecular Weight: 784.9 g/mol
• IUPAC Name: 2-[2-[6-(3,4-dicarboxybutanoyloxy)-11,18-dihydroxy-19-(3-hydroxypyridin-1-ium-1-yl)-5,9-dimethylicosan-7-yl]oxy-2-oxoethyl]butanedioic acid
• Standard InChI: InChI=1S/C39H61NO15/c1-5-6-12-25(3)37(55-36(49)22-28(39(52)53)20-34(46)47)32(54-35(48)21-27(38(50)51)19-33(44)45)18-24(2)17-29(41)13-9-7-8-10-15-31(43)26(4)40-16-11-14-30(42)23-40/h11,14,16,23-29,31-32,37,41,43H,5-10,12-13,15,17-22H2,1-4H3,(H4-,42,44,45,46,47,50,51,52,53)/p+1
• Standard InChI Key: SJFPAYWMTYRRGT-UHFFFAOYSA-O
• SMILES: CCCCC(C)C(C(CC(C)CC(CCCCCCC(C(C)[N+]1=CC=CC(=C1)O)O)O)OC(=O)CC(CC(=O)O)C(=O)O)OC(=O)CC(CC(=O)O)C(=O)O
• Canonical SMILES: CCCCC(C)C(C(CC(C)CC(CCCCCCC(C(C)[N+]1=CC=CC(=C1)O)O)O)OC(=O)CC(CC(=O)O)C(=O)O)OC(=O)CC(CC(=O)O)C(=O)O

Introduction

Chemical Structure and Properties

Structural Characteristics

Fumonisin FP3 belongs to a specialized series of fumonisins that contain a 3-hydroxypyridinium moiety at the C-2 position of the eicosane backbone. This structural feature fundamentally distinguishes it from the more commonly studied B-series fumonisins (FB1, FB2, and FB3), which contain an amine functional group at this position. The full chemical name of Fumonisin FP3 is 2-[2-[6-(3,4-dicarboxybutanoyloxy)-11,18-dihydroxy-19-(3-hydroxypyridin-1-ium-1-yl)-5,9-dimethylicosan-7-yl]oxy-2-oxoethyl]butanedioic acid, reflecting its complex molecular structure.

The FP-series fumonisins (FP1, FP2, and FP3) were first isolated from Fusarium moniliforme (now reclassified as Fusarium verticillioides) cultures grown on solid corn medium. Fumonisin FP3 specifically corresponds structurally to FB3, with the key difference being the substitution of the amine group with the 3-hydroxypyridinium moiety. The structural relationship between these fumonisin variants provides important insights into the flexibility of the fumonisin biosynthetic pathway.

Physical and Chemical Properties

Fumonisin FP3 is classified as an organooxygen compound that is functionally related to pentacarboxylic acids. Its molecular weight is 784.9 g/mol, as computed by PubChem 2.1. The compound bears the Chemical Abstracts Service (CAS) registry number 182063-60-1, which uniquely identifies it in chemical databases.

Table 1. Physical and Chemical Properties of Fumonisin FP3

Property	Value	Source
Molecular Weight	784.9 g/mol	PubChem
CAS Number	182063-60-1	PubChem
Classification	Organooxygen compound	PubChem
Functional Relation	Pentacarboxylic acid	PubChem
Creation Date (PubChem)	October 25, 2006	PubChem
Modification Date (PubChem)	February 22, 2025	PubChem

The chemical structure of Fumonisin FP3, like other fumonisins, includes tricarboxylic ester groups, which contribute to its chemical reactivity and biological activities. The 3-hydroxypyridinium moiety likely influences the compound's ionization properties and potential interactions with cellular components.

Analytical Characterization

Fumonisin FP3 has been characterized using multiple analytical techniques. Initial characterization studies employed ultraviolet spectroscopy (UV), liquid chromatography-tandem mass spectrometry (LC-MS-MS), proton nuclear magnetic resonance (¹H NMR), and carbon-13 nuclear magnetic resonance (¹³C NMR). These techniques were instrumental in elucidating the structure of FP3 and differentiating it from other fumonisin variants.

The ¹³C NMR spectral data for Fumonisin FP3 has been documented and is available through chemical databases. The copyright for this spectral information is held by W. Robien at the Institute of Organic Chemistry, University of Vienna (2016-2025).

LC-MS analysis has been particularly valuable in quantifying the relative abundance of FP-series fumonisins in fungal cultures. Studies have shown that Fumonisin FP3 can occur at levels up to approximately one-third the amount of its amine-containing analogue, FB3. This relative abundance information is crucial for risk assessment considerations in food safety contexts.

Biosynthesis and Occurrence

Producing Organisms

Fumonisin FP3 has been primarily associated with Fusarium species. It was initially isolated from cultures of Fusarium moniliforme (M-2285) grown on solid corn medium. More recent data indicates its presence in Fusarium fujikuroi as well. The taxonomic reclassification of many Fusarium species in recent years means that historical literature may refer to producer organisms under different names than are currently accepted.

The ability to produce fumonisins, including the FP series, appears to be distributed across several Fusarium species that are important plant pathogens. Fusarium species are ubiquitous in nature and commonly contaminate various food matrices, posing significant health hazards to both humans and animals.

Detection and Analytical Methods

Chromatographic Approaches

Liquid chromatography coupled with mass spectrometry (LC-MS) has been the primary analytical method used for the detection and quantification of Fumonisin FP3. The development of high-resolution liquid chromatography-Orbitrap mass spectrometry (LC-Orbitrap MS) has further enhanced the capabilities for fumonisin analysis, allowing for improved sensitivity and specificity.

For sample preparation, methods similar to those used for other fumonisins would likely be applicable. These typically involve extraction using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) kits followed by purification using multifunctional cartridges. Such methods have been successfully applied to corn samples for the analysis of other fumonisin variants.

Spectroscopic Techniques

Several spectroscopic techniques have been employed to characterize Fumonisin FP3, including:

• UV spectroscopy: Provides information about chromophores in the molecule

• ¹H NMR: Offers insights into hydrogen environments within the molecule

• ¹³C NMR: Reveals carbon environments and structural features

These spectroscopic data are crucial for structural confirmation and can also be used for qualitative identification of Fumonisin FP3 in purified extracts.

Method	Application	Key Features
LC-MS-MS	Detection, quantification	High specificity and sensitivity
LC-Orbitrap MS	High-resolution analysis	Improved mass accuracy
UV Spectroscopy	Structural characterization	Chromophore identification
¹H NMR	Structural confirmation	Hydrogen environment analysis
¹³C NMR	Structural confirmation	Carbon skeleton elucidation
PCR	Producer identification	Species and gene-specific detection

Biological Significance and Comparative Analysis

Structural Comparison with Other Fumonisin Groups

Fumonisin FP3 belongs to the FP series (FP1-3) which are structurally related to the B series fumonisins (FB1, FB2, FB3). The primary difference is the presence of a 3-hydroxypyridinium moiety at the C-2 position in FP compounds, replacing the amine group found in the B series. This structural modification could potentially affect the compound's biological activities and toxicological properties.

Another group of fumonisin variants is the A series (FA1, FA2, FA3), which are N-acetyl derivatives of the B series fumonisins. These compounds result from the addition of an acetyl group (CH₃CO) to the amine nitrogen of the corresponding B series fumonisins.

Table 4. Structural Comparison of Fumonisin Groups

Fumonisin Group	Key Structural Feature	Relationship to FB Series
FP Series (FP1-3)	3-hydroxypyridinium moiety at C-2	Substitution of amine with 3-hydroxypyridinium
FA Series (FA1-3)	N-acetyl group	Acetylation of amine nitrogen
FB Series (FB1-3)	Free amine at C-2	Parent compounds

Future Research Directions

Analytical Method Development

Further refinement of analytical methods specifically optimized for the detection and quantification of Fumonisin FP3 in complex food matrices would be valuable. While existing methods for B-series fumonisins can likely be adapted, the unique structural features of FP3 may necessitate specific considerations for optimal extraction and detection.

Toxicological Studies

Dedicated toxicological studies focusing on Fumonisin FP3 are needed to understand its specific health impacts and how they might differ from those of the better-studied B-series fumonisins. Such studies would help determine whether current risk assessments based primarily on B-series fumonisins adequately protect consumers from the potential effects of FP3 exposure.

Biosynthetic Pathway Elucidation

The precise enzymatic mechanisms responsible for the incorporation of the 3-hydroxypyridinium moiety in Fumonisin FP3, instead of the amine group found in B-series fumonisins, remain to be fully characterized. Understanding these mechanisms could provide insights into fungal secondary metabolism and potentially inform strategies for controlling fumonisin production.